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Compound of Interest

Compound Name: 4-Fluoro-3-methoxybenzoic acid

Cat. No.: B1297651

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of 4-Fluoro-3-methoxybenzoic acid, a
versatile chemical compound with significant applications in pharmaceutical development,
agrochemical formulation, and material science. This guide details its physicochemical

properties, a standard synthesis protocol, and its role as a key building block in the creation of
novel molecules.

Physicochemical Properties

4-Fluoro-3-methoxybenzoic acid is a substituted benzoic acid derivative. The presence of
both a fluoro and a methoxy group on the aromatic ring influences its electronic properties,
reactivity, and solubility, making it a valuable intermediate in organic synthesis.[1] Its key
guantitative properties are summarized below.
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Property Value Source(s)
Molecular Weight 170.14 g/mol [1112113114]
Molecular Formula CsH7FO3 [1][2][3][4]
CAS Number 82846-18-2 [21(31[5]
Melting Point 205 - 209 °C [1]
Boiling Point (Predicted) 304.8 +22.0 °C [5]
Density (Predicted) 1.307 + 0.06 g/cm?3 [5]
pKa (Predicted) 4.02+£0.10 [5]
Appearance White to yellow/orange powder 0]

or crystal

Synthesis of 4-Fluoro-3-methoxybenzoic Acid

The compound can be efficiently synthesized via the hydrolysis of its methyl ester precursor,
methyl 4-fluoro-3-methoxybenzoate. This common laboratory procedure is detailed below.

» Dissolution: Dissolve methyl 4-fluoro-3-methoxybenzoate (11 g, 59.8 mmol) in methanol (100
mL).

o Hydrolysis: Add a solution of sodium hydroxide (9.5 g, 240 mmol) in water (20 mL) to the
methanol solution.

o Reaction: Stir the resulting mixture at room temperature for 4 hours.

o Solvent Removal: Once the reaction is complete, remove the solvent by distillation under

reduced pressure.

 Acidification: Dissolve the residue in water (100 mL) and adjust the pH to 4 using a 1N HCI
solution. This will precipitate the product.

« |solation: Collect the precipitated solid by filtration.
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 Purification: Wash the solid with water (3 x 50 mL) and dry to yield 4-Fluoro-3-
methoxybenzoic acid as a white solid (9 g, 97% vyield).

o Characterization: The product can be characterized by techniques such as *H-NMR.

The workflow for this synthesis is illustrated in the diagram below.
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Workflow for the synthesis of 4-Fluoro-3-methoxybenzoic acid.
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Applications in Research and Development

4-Fluoro-3-methoxybenzoic acid serves as a crucial intermediate and building block in
several areas of chemical and biomedical research.

o Pharmaceutical Development: It is frequently used in medicinal chemistry for the synthesis of
novel therapeutic agents. Its structure is incorporated into molecules designed as anti-
inflammatory and analgesic drugs.[1]

e Agrochemical Chemistry: The compound is a precursor in the formulation of herbicides and
pesticides, where its structural features contribute to the biological activity required for crop
protection.[1]

» Biochemical Research: Researchers utilize this acid in studies investigating metabolic
pathways and enzyme activity, which can help identify potential therapeutic targets.[1]

o Material Science: There is exploratory research into its use for creating advanced materials,
such as polymers and coatings with enhanced chemical resistance and durability.[1]

Safety and Handling

4-Fluoro-3-methoxybenzoic acid is classified as an irritant.[2][5] It can cause skin irritation
(H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[5] Standard
laboratory safety protocols, including the use of protective gloves, clothing, and eye protection,
should be followed when handling this compound.[5] It should be stored at room temperature in
a dry, sealed container.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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